Cas no 1261802-75-8 (2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl)

• Product Name: 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl
• CAS No: 1261802-75-8
• MF: C₁₅H₉ClF₆
• MW: 338.675384283066
• CID: 4990859
• Update Time: 2025-05-28

2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl

• Inchi： 1S/C15H9ClF6/c16-8-9-4-5-13(15(20,21)22)12(6-9)10-2-1-3-11(7-10)14(17,18)19/h1-7H,8H2
• InChI Key： WIVCOKUDKQTNGM-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl

Comprehensive Overview of 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl (CAS No. 1261802-75-8)

2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl (CAS No. 1261802-75-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique biphenyl backbone and trifluoromethyl and chloromethyl functional groups, offers exceptional chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's molecular structure features two trifluoromethyl groups at the 2 and 3' positions, along with a chloromethyl substituent at the 5 position. This arrangement imparts distinct electronic and steric effects, which are critical for its performance in various chemical reactions. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a preferred choice for drug discovery and material design. Recent studies have highlighted its role in the development of high-performance polymers and liquid crystals, aligning with the growing demand for advanced functional materials.

In the pharmaceutical industry, 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl is being investigated as a key building block for small-molecule therapeutics. Its ability to modulate biological activity through selective hydrogen bonding and van der Waals interactions has sparked interest in targeting challenging disease pathways. For instance, it has shown promise in the synthesis of kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology. The compound's CAS No. 1261802-75-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From an environmental and sustainability perspective, the compound's fluorinated components raise questions about its ecological impact. However, advancements in green chemistry have enabled more efficient synthesis routes, minimizing waste and energy consumption. Industry leaders are also exploring biodegradable alternatives to traditional fluorinated compounds, though 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl remains indispensable for specific high-value applications. This balance between innovation and sustainability is a hot topic among chemists and environmental scientists.

The compound's synthetic utility extends to the agrochemical sector, where it serves as a precursor for crop protection agents. Its chloromethyl group facilitates further derivatization, enabling the creation of novel pesticides and herbicides with improved efficacy and safety profiles. As global agriculture faces challenges like pest resistance and climate change, the demand for innovative chemical solutions continues to rise, positioning CAS No. 1261802-75-8 as a critical component in this evolving landscape.

In material science, the compound's aromatic and fluorinated characteristics contribute to the development of high-temperature-resistant polymers and electronic materials. Its incorporation into OLEDs and semiconductors has been explored, leveraging its electron-withdrawing properties to enhance device performance. With the rapid growth of the electronics industry, the search for 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl and related compounds is expected to intensify, driven by the need for more efficient and durable materials.

In conclusion, 2,3'-Bis(trifluoromethyl)-5-chloromethylbiphenyl (CAS No. 1261802-75-8) stands out as a multifaceted compound with broad applications across diverse industries. Its unique chemical properties and synthetic flexibility make it a subject of ongoing research and commercial interest. As scientists and engineers continue to unlock its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.